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Compound of Interest

Compound Name: (R)-(+)-1-Phenyl-1-propanol

Cat. No.: B144640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for (R)-(+)-1-Phenyl-1-
propanol (CAS RN: 1565-74-8), a chiral building block utilized in the synthesis of optically

active products. Adherence to these guidelines is essential for ensuring a safe laboratory

environment.

Hazard Identification and Classification
(R)-(+)-1-Phenyl-1-propanol is classified as a hazardous chemical. The following tables

summarize its GHS classification and other key hazard information.

Table 1: GHS Hazard Classification[1][2]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Flammable Liquids Category 4 H227: Combustible liquid[3][4]

Signal Word: Warning[5][6]

Hazard Pictogram:

alt text
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Toxicological Properties
While specific toxicological data for (R)-(+)-1-Phenyl-1-propanol is limited, data for the closely

related compound 3-Phenyl-1-propanol provides valuable insight. The toxicological properties

have not been fully investigated[7].

Table 2: Toxicological Data for Related Phenylpropanol Compounds

Test Species Route Value
Reference
Compound

LD50 Rat Oral 2300 mg/kg
3-Phenyl-1-

propanol[8]

LD50 Rabbit Dermal 5000 mg/kg
3-Phenyl-1-

propanol[8]

Skin Irritation Rabbit Dermal

Moderate

Irritation (500

mg/24H)

3-Phenyl-1-

propanol[9]

Skin Corrosion/Irritation: Causes skin irritation.[10][11]

Serious Eye Damage/Irritation: Causes serious eye irritation.[10]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available to classify this

substance for carcinogenic, mutagenic, or reproductive hazards.[7][11] One study on the

related compound n-propanol showed no evidence of carcinogenicity or reproductive toxicity

at expected exposure levels.

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of (R)-(+)-1-Phenyl-1-
propanol is crucial for safe handling and storage.

Table 3: Physical and Chemical Properties
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Property Value

Molecular Formula C₉H₁₂O[12]

Molecular Weight 136.19 g/mol [12]

Appearance Clear, colorless to light yellow liquid[4][13]

Odor Mild ester-like odor[14]

Boiling Point 218-220 °C (lit.)[13][15]

Flash Point 90 °C / 194 °F (closed cup)[5][15]

Density 0.993 g/mL at 20 °C (lit.)[13][15]

Solubility Low water solubility.[5][16]

Vapor Density 4.69 (Air = 1.0)[16]

Handling and Storage
Proper handling and storage procedures are paramount to minimizing risk.

Handling: Handle in a well-ventilated place.[17] Wear suitable protective clothing, including

gloves and eye/face protection.[17] Avoid contact with skin and eyes.[18] Wash hands and

any exposed skin thoroughly after handling.[16] Do not eat, drink, or smoke when using this

product.[16] Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources.[16]

Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[16][17] Store

away from incompatible materials such as acids, acid anhydrides, acid chlorides, and strong

oxidizing agents.[5][16]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment (PPE) are essential for preventing

exposure.
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Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[16]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[16] Nitrile rubber

gloves are recommended.

Respiratory Protection

No protective equipment is needed under

normal use conditions with adequate ventilation.

[5] If ventilation is inadequate, use a NIOSH-

approved respirator.[7]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[16]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. Get medical attention.[16]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[16]

Ingestion: If swallowed, call a poison center or doctor/physician if you feel unwell. Rinse

mouth. Do NOT induce vomiting.[9][16]

Fire-Fighting and Accidental Release Measures
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Fire-Fighting: This substance is a combustible liquid.[16] Use water spray, carbon dioxide

(CO2), dry chemical, or chemical foam to extinguish a fire.[16] Wear a self-contained

breathing apparatus and full protective gear.[16]

Accidental Release: Remove all sources of ignition.[16] Ensure adequate ventilation.[10]

Absorb the spill with inert material (e.g., sand, silica gel, acid binder, universal binder,

sawdust) and place it in a suitable container for disposal.[10]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[16] Consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[16]

Experimental Protocols
Standard Operating Procedure for Chemical Spill
Cleanup
This protocol outlines the general steps for managing a minor spill of (R)-(+)-1-Phenyl-1-
propanol in a laboratory setting.

Workflow for Minor Chemical Spill Cleanup
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Preparation

Containment

Cleanup

Disposal & Decontamination

Assess the spill and ensure the area is safe to enter

Alert personnel in the immediate area

Don appropriate PPE (gloves, goggles, lab coat)

Contain the spill with absorbent material (e.g., spill pads, sand)

Work from the outside of the spill inwards

Absorb the spilled liquid completely

Place the used absorbent material into a labeled hazardous waste container

Clean the spill area with soap and water

Dispose of the hazardous waste according to institutional and regulatory guidelines

Decontaminate any reusable equipment

Remove and dispose of PPE properly

Wash hands thoroughly
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Apparatus Setup

Heating and Stirring

Ignition Testing

Result

Clean and dry the Pensky-Martens test cup and lid

Fill the test cup with the sample to the marked level

Place the lid on the cup and insert the thermometer

Begin heating the sample at a controlled rate

Stir the sample continuously at the specified speed

At regular temperature intervals, stop stirring

Apply the ignition source to the opening in the lid

Observe for a flash inside the cup

No Flash

Record the temperature at which a distinct flash occurs

Flash Observed

This temperature is the observed flash point

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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